Cas no 100957-69-5 (2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester)
![2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester structure](https://www.kuujia.com/scimg/cas/100957-69-5x500.png)
100957-69-5 structure
Product name:2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester
2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester
- methyl 2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoate
- AKOS030690500
- DTXSID60404803
- 100957-69-5
- SCHEMBL1779264
-
- Inchi: InChI=1S/C15H18N2O2/c1-4-17(5-2)14-8-6-12(7-9-14)10-13(11-16)15(18)19-3/h6-10H,4-5H2,1-3H3
- InChI Key: DTTSVUFQILNUBD-UHFFFAOYSA-N
- SMILES: CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)OC
Computed Properties
- Exact Mass: 258.136828g/mol
- Monoisotopic Mass: 258.136828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 53.3Ų
- XLogP3: 3
- Molecular Weight: 258.32g/mol
2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester Related Literature
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Yinsong Si,Zongzhao Sun,Limin Huang,Min Chen,Limin Wu J. Mater. Chem. A, 2019,7, 8952-8959
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Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
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Mark DeWaele,Yoonbae Oh,Cheonho Park,Yu Min Kang,Hojin Shin,Charles D. Blaha,In Young Kim,Dong Pyo Jang Analyst, 2017,142, 4317-4321
100957-69-5 (2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester) Related Products
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